Cas no 941947-65-5 (N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941947-65-5
• MF: C₂₁H₁₉N₃O₅S
• MW: 425.45766377449
• CID: 5776490
• PubChem ID: 18568141
• Update Time: 2025-07-19

N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-((4-ethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-[4-[2-(4-ethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• 941947-65-5
• N-(4-{[(4-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• F2202-0854
• AKOS024628278
• 4-Thiazoleacetamide, 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-N-(4-ethoxyphenyl)-
• N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C21H19N3O5S/c1-2-27-16-6-4-14(5-7-16)22-19(25)10-15-11-30-21(23-15)24-20(26)13-3-8-17-18(9-13)29-12-28-17/h3-9,11H,2,10,12H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： UMWFIXQIZDSVAC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2)OCC)=O)N=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 425.10454189g/mol
• Monoisotopic Mass: 425.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• pka: 7.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941947-65-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and benzodioxoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide is characterized by a thiazole ring fused with a benzodioxole moiety. The presence of these heterocyclic rings imparts unique chemical and biological properties to the molecule. The ethoxyphenyl substituent on the thiazole ring and the carboxamide group on the benzodioxole ring further enhance its structural complexity and functional versatility.

The synthesis of N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that typically starts with the preparation of the thiazole core. One common approach is to react 2-aminothiophenol with an appropriate carbonyl compound to form the thiazole ring. Subsequently, the ethoxyphenyl substituent is introduced through a nucleophilic substitution reaction. The final step involves the coupling of the thiazole intermediate with a benzodioxole derivative to form the desired product. Recent advancements in synthetic methodologies have focused on improving yield and purity while reducing reaction time and environmental impact.

In terms of biological activity, N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, it has exhibited potent antioxidant properties, making it a candidate for treating oxidative stress-related conditions.

Recent studies have also explored the potential of N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide in cancer therapy. In vitro and in vivo experiments have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

Furthermore, the pharmacokinetic properties of N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide have been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

In conclusion, N-(4-{(4-ethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941947-65-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.